Cas no 5392-86-9 (2,4-dichlorophenetole)

• Product Name: 2,4-dichlorophenetole
• CAS No: 5392-86-9
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• MDL: MFCD06252292
• CID: 85318
• PubChem ID: 79361
• Update Time: 2025-05-23

2,4-dichlorophenetole Chemical and Physical Properties

Names and Identifiers

• 2,4-dichlorophenetole
• 2,4-dichloro-1-ethoxybenzene
• (2,4-dichlorophenoxy)ethane
• 2,4,6-TRIFLUORO-D-PHENYLALANINE
• 2,4-dichloro-phenetole
• 2,4-dichlorophenyl ethyl ether
• 2,4-Dichlor-phenetol
• 2.4-Dichlor-1-aethoxy-benzol
• Aethyl-(2.4-dichlor-phenyl)-aether
• Benzene,4-dichloro-1-ethoxy
• Phenetole,4-dichloro
• A829838
• E89979
• Benzene, 2, 4-dichloro-1-ethoxy-
• AI3-07214
• SCHEMBL1547765
• Benzene,4-dichloro-1-ethoxy-
• 5392-86-9
• NSC 6309
• NS00032879
• FT-0657417
• EINECS 226-397-2
• NSC-6309
• Phenetole,4-dichloro-
• Benzene, 2,4-dichloro1-ethoxy
• UNII-ZK5N2E7AZ7
• MFCD06252292
• Ethyl 2,4-dichlorophenyl ether
• CS-0194898
• NSC6309
• Benzene, 2,4-dichloro-1-ethoxy-
• AKOS006243240
• ZK5N2E7AZ7
• DTXSID60202205
• Phenetole, 2,4-dichloro-

• MDL： MFCD06252292
• Inchi： 1S/C8H8Cl2O/c1-2-11-8-4-3-6(9)5-7(8)10/h3-5H,2H2,1H3
• InChI Key： AWPAAILWWGKSIF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC)Cl

Computed Properties

• Exact Mass: 189.99500
• Monoisotopic Mass: 189.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.2559 (rough estimate)
• Melting Point: 32°C
• Boiling Point: 273.74°C (rough estimate)
• Flash Point: 92°C
• Refractive Index: 1.5440 (estimate)
• PSA: 9.23000
• LogP: 3.39210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-dichlorophenetole

Comprehensive Guide to 2,4-Dichlorophenetole (CAS No. 5392-86-9): Properties, Applications, and Industry Insights

2,4-Dichlorophenetole (CAS No. 5392-86-9), also known as 1,3-dichloro-4-ethoxybenzene, is a versatile organic compound widely used in pharmaceutical intermediates, agrochemical synthesis, and specialty chemicals. Its molecular structure, characterized by two chlorine atoms and an ethoxy group attached to a benzene ring, grants it unique reactivity and stability. This article explores its physicochemical properties, industrial applications, and answers trending questions like "Is 2,4-dichlorophenetole biodegradable?" or "How is 2,4-dichlorophenetole synthesized?"—topics frequently searched in scientific databases and AI platforms.

The boiling point of 2,4-dichlorophenetole ranges between 245–250°C, with a molecular weight of 191.04 g/mol. Its solubility in organic solvents like ethanol and ether makes it ideal for reactions requiring polar aprotic conditions. Recent studies highlight its role in green chemistry, addressing queries such as "Can 2,4-dichlorophenetole be derived from renewable resources?"—a hot topic aligned with the global push for sustainable manufacturing. Analytical techniques like GC-MS and HPLC are commonly employed for purity assessment, ensuring compliance with industry standards.

In pharmaceuticals, 2,4-dichlorophenetole serves as a precursor for antihypertensive and antifungal agents. Its electrophilic substitution reactivity enables precise functionalization, a feature leveraged in drug design. Agrochemical applications include its use in herbicide formulations, where its chlorinated aromatic backbone enhances target specificity. Searches for "2,4-dichlorophenetole safety data" or "eco-friendly alternatives" reflect growing consumer interest in safer chemical practices.

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Regulatory frameworks such as REACH and FDA guidelines govern its use, emphasizing toxicity profiling and environmental impact. Innovations in catalytic reduction methods aim to minimize waste during synthesis, addressing the "circular economy" trend. This section demystifies technical jargon, catering to both researchers and procurement specialists searching for "2,4-dichlorophenetole technical specifications."

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